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Introduction
GSK2795039 is a potent and selective small molecule inhibitor of NADPH oxidase 2 (NOX2), a

key enzyme in the production of reactive oxygen species (ROS).[1][2] Overproduction of ROS

by NOX2 is implicated in the pathophysiology of numerous inflammatory and

neurodegenerative diseases.[3] GSK2795039 offers a valuable tool for investigating the role of

NOX2-derived ROS in various biological processes within primary cells. These application

notes provide detailed protocols for the use of GSK2795039 in primary human peripheral blood

mononuclear cells (PBMCs) and polymorphonuclear neutrophils (PMNs), two critical cell types

in immunology and inflammation research.

Mechanism of Action
GSK2795039 acts as a competitive inhibitor of the NADPH-binding site on the gp91phox

(NOX2) subunit of the NOX2 enzyme complex.[1][4] By blocking the binding of NADPH,

GSK2795039 prevents the transfer of electrons to molecular oxygen, thereby inhibiting the

production of superoxide (O₂⁻) and subsequent ROS.[1][4] Its selectivity for NOX2 over other

NOX isoforms and other oxidases makes it a precise tool for elucidating NOX2-specific

functions.[1]

Quantitative Data Summary

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b607802?utm_src=pdf-interest
https://www.benchchem.com/product/b607802?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10361004/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3074468/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3147247/
https://www.benchchem.com/product/b607802?utm_src=pdf-body
https://www.benchchem.com/product/b607802?utm_src=pdf-body
https://www.benchchem.com/product/b607802?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10361004/
https://sanguinebio.com/wp-content/uploads/2021/04/Protocol_PBMC-Isolation_Final.pdf
https://www.benchchem.com/product/b607802?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10361004/
https://sanguinebio.com/wp-content/uploads/2021/04/Protocol_PBMC-Isolation_Final.pdf
https://pubmed.ncbi.nlm.nih.gov/10361004/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following tables summarize the in vitro potency of GSK2795039 in various primary cell-

based assays.

Table 1: Potency of GSK2795039 in Primary Human Cells

Cell Type Assay Stimulant pIC50 (± SEM) Reference

Differentiated

HL60 Cells

L-012

Chemiluminesce

nce

12 nM PMA 6.74 ± 0.17 [1]

Human PBMCs
Oxyburst Green

Fluorescence
PMA 6.60 ± 0.075 [1][2]

Human PMNs
Oxygen

Consumption
PMA ~6.0 [1]

Table 2: Recommended Concentration Ranges for In Vitro Experiments

Parameter Concentration Notes

GSK2795039 0.1 - 100 µM

A concentration-response

curve is recommended to

determine the optimal

concentration for your specific

cell type and assay.

PMA (Phorbol 12-myristate 13-

acetate)
10 - 100 nM

A potent activator of Protein

Kinase C (PKC), which in turn

activates NOX2.

L-012 (chemiluminescent

probe)
100 - 400 µM

A highly sensitive probe for

detecting ROS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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